Cas no 55062-63-0 (4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one)

• Product Name: 4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
• CAS No: 55062-63-0
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• CID: 1592840
• PubChem ID: 3036588
• Update Time: 2025-04-21

4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
• 4-amino-1-[(2R,3S,4S,5R)-5-(ethoxymethyl)-3,4-dihydroxyoxolan-2-yl]pyrimidin-2-one
• 2(1H)-pyrimidinone, 4-amino-1-(5-O-ethyl-b-D-arabinofuranosyl)-
• 55062-63-0
• 1(1H)-Pyrimidinone, 4-amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)-
• 4-amino-1-[(2R,3S,4S,5R)-5-(ethoxymethyl)-3,4-dihydroxy-tetrahydrofuran-2-yl]pyrimidin-2-one
• 4-Amino-1-(5-O-ethyl-beta-D-arabinofuranosyl)-1(1H)-pyrimidinone
• DTXSID00203599
• 5'-O-Ethyl cytosine arabinoside

• Inchi： 1S/C11H17N3O5/c1-2-18-5-6-8(15)9(16)10(19-6)14-4-3-7(12)13-11(14)17/h3-4,6,8-10,15-16H,2,5H2,1H3,(H2,12,13,17)/t6-,8-,9+,10-/m1/s1
• InChI Key： QOKRAJPMALOJNQ-SFKDOBOXSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1COCC)O)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 271.117
• Monoisotopic Mass: 271.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 505.1°C at 760 mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.657